Cas no 931430-39-6 (1-Bromo-3-(cyclopropylmethyl)benzene)

• Product Name: 1-Bromo-3-(cyclopropylmethyl)benzene
• CAS No: 931430-39-6
• MF: C₁₀H₁₁Br
• MW: 211.098342180252
• CID: 5079662
• Update Time: 2025-10-28

1-Bromo-3-(cyclopropylmethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-bromo-3-(cyclopropylmethyl)benzene
• 1-Bromo-3-(cyclopropylmethyl)benzene

• Inchi： 1S/C10H11Br/c11-10-3-1-2-9(7-10)6-8-4-5-8/h1-3,7-8H,4-6H2
• InChI Key： MLGWOAMARPSFQE-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)CC1CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 129
• XLogP3: 4
• Topological Polar Surface Area: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on 1-Bromo-3-(cyclopropylmethyl)benzene

Research Brief on 1-Bromo-3-(cyclopropylmethyl)benzene (CAS: 931430-39-6) in Chemical Biology and Pharmaceutical Applications

1-Bromo-3-(cyclopropylmethyl)benzene (CAS: 931430-39-6) is a halogenated aromatic compound that has garnered significant attention in recent chemical biology and pharmaceutical research due to its versatile reactivity and potential as a building block in drug discovery. This compound features a bromine substituent at the 1-position and a cyclopropylmethyl group at the 3-position of the benzene ring, making it a valuable intermediate for the synthesis of more complex molecules. Recent studies have explored its applications in medicinal chemistry, particularly in the development of kinase inhibitors and other bioactive small molecules.

In the context of drug discovery, 1-Bromo-3-(cyclopropylmethyl)benzene serves as a key precursor in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are widely used to construct biaryl and heteroaryl scaffolds. A 2023 study published in the Journal of Medicinal Chemistry highlighted its utility in the synthesis of novel cyclopropyl-containing compounds with enhanced metabolic stability and improved pharmacokinetic properties. The cyclopropyl group, in particular, is known to confer rigidity to molecular structures, which can enhance target binding affinity and selectivity.

Recent advancements in synthetic methodologies have further expanded the applications of 1-Bromo-3-(cyclopropylmethyl)benzene. For instance, a 2024 report in Organic Letters demonstrated its use in photoredox-catalyzed C–Br bond functionalization, enabling the efficient introduction of diverse functional groups under mild conditions. This approach has been leveraged to generate libraries of analogs for high-throughput screening in drug discovery programs. Additionally, computational studies have provided insights into the compound's reactivity patterns, aiding in the design of more efficient synthetic routes.

Beyond its synthetic utility, 1-Bromo-3-(cyclopropylmethyl)benzene has also been investigated for its potential biological activities. Preliminary screening data from a 2023 study in Bioorganic & Medicinal Chemistry Letters suggested that derivatives of this compound exhibit moderate inhibitory activity against certain cancer-related kinases. These findings underscore its potential as a scaffold for the development of targeted therapies, particularly in oncology. Further optimization of these derivatives is currently underway to improve potency and selectivity.

In conclusion, 1-Bromo-3-(cyclopropylmethyl)benzene (CAS: 931430-39-6) represents a promising intermediate in chemical biology and pharmaceutical research. Its unique structural features and reactivity profile make it a valuable tool for the synthesis of bioactive molecules, while emerging studies highlight its potential direct applications in drug discovery. Continued research into its derivatives and synthetic applications is expected to yield further insights and innovations in the field.